Cas no 25005-97-4 (Pyrazine,2,3,5,6-tetra-2-pyridinyl-)

Pyrazine,2,3,5,6-tetra-2-pyridinyl- is a heterocyclic compound featuring a central pyrazine ring substituted with four 2-pyridinyl groups at the 2, 3, 5, and 6 positions. This structure imparts strong chelating properties, making it useful as a ligand in coordination chemistry, particularly for forming stable complexes with transition metals. Its rigid, symmetrical framework enhances binding selectivity and stability in supramolecular assemblies. The compound’s electron-rich aromatic system also lends itself to applications in materials science, such as conductive polymers or luminescent materials. Its high purity and well-defined geometry make it a valuable building block for advanced synthetic and catalytic applications.
Pyrazine,2,3,5,6-tetra-2-pyridinyl- structure
25005-97-4 structure
Product Name:Pyrazine,2,3,5,6-tetra-2-pyridinyl-
CAS No:25005-97-4
MF:C24H16N6
MW:388.424043655396
MDL:MFCD00014608
CID:258607
PubChem ID:24872981
Update Time:2025-05-27

Pyrazine,2,3,5,6-tetra-2-pyridinyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrazine,2,3,5,6-tetra-2-pyridinyl-
    • 2,3,5,6-tetrapyridin-2-ylpyrazine
    • Pyrazine,tetra-2-pyridinyl
    • Tetra-2-pyridinylpyrazine
    • tetrakis(pyridin-2-yl)pyrazine
    • SCHEMBL323086
    • Pyrazine, tetra-2-pyridinyl-
    • 2,3,5,6-tetra(2-pyridyl)pyrazine
    • AMS_CNC_ID-321742320
    • 2,3,5,6-tetra(pyridin-2-yl)pyrazine
    • 25005-97-4
    • FT-0742300
    • SY121512
    • Pyrazine, 2,3,5,6-tetra-2-pyridinyl-
    • tetra(2-pyridyl)pyrazine
    • DTXSID70885280
    • MFCD00014608
    • J-015770
    • 2,3,4,6-tetra(2-pyridyl)pyrazine
    • SMSSF-0625510
    • 2,3,5,6-Tetrakis(2-pyridyl)pyrazine
    • AKOS015912835
    • 2, 3, 5, 6-tetrapyridin-2-ylpyrazine
    • AS-62984
    • E75952
    • CS-0204671
    • Tetra-2-pyridinylpyrazine, 97%
    • tetrapyridylpyrazine
    • UOJZYBFRNITHCX-UHFFFAOYSA-N
    • MDL: MFCD00014608
    • Inchi: 1S/C24H16N6/c1-5-13-25-17(9-1)21-22(18-10-2-6-14-26-18)30-24(20-12-4-8-16-28-20)23(29-21)19-11-3-7-15-27-19/h1-16H
    • InChI Key: UOJZYBFRNITHCX-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC=CN=2)=C(C2C=CC=CN=2)N=C(C2C=CC=CN=2)C=1C1C=CC=CN=1

Computed Properties

  • Exact Mass: 388.14400
  • Monoisotopic Mass: 388.14364454g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 77.3Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 292-294 °C (lit.)
  • PSA: 77.34000
  • LogP: 4.72460
  • Solubility: Not determined

Pyrazine,2,3,5,6-tetra-2-pyridinyl- Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

Pyrazine,2,3,5,6-tetra-2-pyridinyl- Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pyrazine,2,3,5,6-tetra-2-pyridinyl- Pricemore >>

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